Cas no 1823913-67-2 ((4-Amino-5-fluoropyridin-3-yl)methanol)
(4-Amino-5-fluoropyridin-3-yl)methanol is a fluorinated pyridine derivative featuring both amino and hydroxymethyl functional groups, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine enhances its reactivity and metabolic stability, while the amino and alcohol groups provide sites for further functionalization. This compound is particularly valuable in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Suitable for use under controlled conditions, it is handled with standard laboratory precautions due to its potential sensitivity to moisture and light.
1823913-67-2 structure
Product Name:(4-Amino-5-fluoropyridin-3-yl)methanol
CAS No:1823913-67-2
MF:C6H7FN2O
MW:142.130984544754
CID:5059516
Update Time:2025-06-21
(4-Amino-5-fluoropyridin-3-yl)methanol Chemical and Physical Properties
Names and Identifiers
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- (4-Amino-5-fluoropyridin-3-yl)methanol
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- Inchi: 1S/C6H7FN2O/c7-5-2-9-1-4(3-10)6(5)8/h1-2,10H,3H2,(H2,8,9)
- InChI Key: UHCYIZMHUDCLQR-UHFFFAOYSA-N
- SMILES: FC1=CN=CC(CO)=C1N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 112
- XLogP3: -0.1
- Topological Polar Surface Area: 59.1
(4-Amino-5-fluoropyridin-3-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM277826-1g |
(4-Amino-5-fluoropyridin-3-yl)methanol |
1823913-67-2 | 95% | 1g |
$605 | 2022-06-12 | |
| Chemenu | CM277826-1g |
(4-Amino-5-fluoropyridin-3-yl)methanol |
1823913-67-2 | 95% | 1g |
$514 | 2021-08-18 |
(4-Amino-5-fluoropyridin-3-yl)methanol Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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